(E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide
• InChI: InChI=1S/C17H22N4O2/c1-4-21(16(22)10-7-11-20(2)3)12-15-18-14-9-6-5-8-13(14)17(23)19-15/h5-10H,4,11-12H2,1-3H3,(H,18,19,23)/b10-7+
• InChI Key: VYMHEENLDYTUTH-JXMROGBWSA-N
• Canonical SMILES: CCN(CC1=NC2=CC=CC=C2C(=O)N1)C(=O)C=CCN(C)C
• Isomeric SMILES: CCN(CC1=NC2=CC=CC=C2C(=O)N1)C(=O)/C=C/CN(C)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 2411325-80-7

Description

(E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide, also known as DMABNQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. This compound has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in the replication and repair of DNA. It has also been found to inhibit the activity of various kinases, which are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in various cancer cell lines. This compound has also been found to inhibit the replication of various viruses, including HIV and hepatitis C virus. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. This compound is also stable and has a long shelf life, making it easy to store and transport. However, this compound is also highly toxic and must be handled with care. It may also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on (E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide. One area of interest is the development of this compound derivatives with improved potency and selectivity. Another area of interest is the investigation of the potential applications of this compound in the treatment of neurological disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound with a wide range of potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. This compound has several advantages for use in lab experiments, but also has limitations that must be taken into account. Further research is needed to fully understand the potential applications of this compound in various areas of scientific research.

Synthesis Methods

(E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide can be synthesized through a multistep process involving the condensation of various chemical reagents. The synthesis process involves the reaction of 4-oxo-3H-quinazoline-2-carbaldehyde with N,N-dimethylformamide dimethyl acetal in the presence of an acid catalyst. The resulting product is then reacted with ethylamine to yield the final product, this compound.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-ethyl-N-[(4-oxo-3H-quinazolin-2-yl)methyl]but-2-enamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. This compound has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.